Cas no 2228761-36-0 (5-chloro-1-methyl-4-(1H-pyrazol-4-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-chloro-1-methyl-4-(1H-pyrazol-4-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2228761-36-0
• MF: C₈H₆ClF₃N₄
• MW: 250.608250141144
• CID: 6441013
• PubChem ID: 165714184
• Update Time: 2025-05-19

5-chloro-1-methyl-4-(1H-pyrazol-4-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-4-(1H-pyrazol-4-yl)-3-(trifluoromethyl)-1H-pyrazole
• EN300-1960989
• 2228761-36-0

• Inchi： 1S/C8H6ClF3N4/c1-16-7(9)5(4-2-13-14-3-4)6(15-16)8(10,11)12/h2-3H,1H3,(H,13,14)
• InChI Key： YSCIDGRSZMWQDE-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=NNC=2)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 250.0233084g/mol
• Monoisotopic Mass: 250.0233084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-chloro-1-methyl-4-(1H-pyrazol-4-yl)-3-(trifluoromethyl)-1H-pyrazole

Recent Advances in the Study of 5-Chloro-1-methyl-4-(1H-pyrazol-4-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 2228761-36-0)

The compound 5-chloro-1-methyl-4-(1H-pyrazol-4-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 2228761-36-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a pyrazole core substituted with chloro, methyl, and trifluoromethyl groups, exhibits promising pharmacological properties, making it a subject of intense research.

Recent studies have focused on the synthesis and optimization of this compound, exploring its role as a key intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and regioselective functionalization, to achieve high yields and purity. The trifluoromethyl group, in particular, has been highlighted for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In vitro and in vivo evaluations have revealed that 5-chloro-1-methyl-4-(1H-pyrazol-4-yl)-3-(trifluoromethyl)-1H-pyrazole demonstrates potent inhibitory activity against several enzymatic targets, including kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy as a selective inhibitor of a specific kinase implicated in inflammatory diseases. The compound's ability to modulate key signaling pathways suggests its potential as a lead candidate for the treatment of chronic inflammatory conditions and certain cancers.

Further investigations into the compound's pharmacokinetic properties have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings underscore its suitability for further preclinical development. Additionally, computational modeling studies have provided insights into the compound's binding modes and interactions with biological targets, facilitating the design of derivatives with improved potency and selectivity.

Despite these advancements, challenges remain in optimizing the compound's solubility and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-chloro-1-methyl-4-(1H-pyrazol-4-yl)-3-(trifluoromethyl)-1H-pyrazole represents a promising scaffold in medicinal chemistry, with broad applicability in drug discovery. Its unique chemical properties and biological activity make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies will likely focus on expanding its therapeutic potential and overcoming existing challenges to pave the way for clinical trials.